Cas no 1058482-71-5 (2-(2-methoxyphenyl)-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)acetamide)

• Product Name: 2-(2-methoxyphenyl)-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)acetamide
• CAS No: 1058482-71-5
• MF: C₂₀H₁₇N₅O₂
• MW: 359.381283521652
• CID: 5980019
• PubChem ID: 25795567
• Update Time: 2025-10-23

2-(2-methoxyphenyl)-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)acetamide
• 1058482-71-5
• VU0633363-1
• 2-(2-methoxyphenyl)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
• N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(2-methoxyphenyl)acetamide
• F5072-7303
• AKOS024494961

• Inchi： 1S/C20H17N5O2/c1-27-18-8-3-2-5-15(18)12-20(26)22-16-7-4-6-14(11-16)17-9-10-19-23-21-13-25(19)24-17/h2-11,13H,12H2,1H3,(H,22,26)
• InChI Key： MYDBWAIZSYSHPM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CC(NC1=CC=CC(=C1)C1C=CC2=NN=CN2N=1)=O

Computed Properties

• Exact Mass: 359.13822480g/mol
• Monoisotopic Mass: 359.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(2-methoxyphenyl)-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)acetamide

Exploring the Potential of 2-(2-Methoxyphenyl)-N-(3-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}phenyl)Acetamide: A Comprehensive Overview

CAS No. 1058482-71-5, commonly referred to as 2-(2-methoxyphenyl)-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)acetamide, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule's structure incorporates a methoxyphenyl group and a triazolo pyridazine ring system, which are known for their versatility in chemical reactivity and biological activity.

The synthesis of this compound involves a series of intricate reactions that highlight the importance of heterocyclic chemistry. The presence of the triazolo[4,3-b]pyridazine ring is particularly noteworthy as it contributes to the molecule's stability and bioavailability. Recent studies have demonstrated that this compound exhibits promising antimicrobial properties, making it a potential candidate for developing new antibiotics. Additionally, its ability to modulate cellular pathways has led researchers to explore its role in treating chronic diseases such as cancer and neurodegenerative disorders.

In terms of pharmacokinetics, CAS No. 1058482-71-5 has shown favorable absorption profiles in preclinical models. This attribute is crucial for ensuring that the compound can effectively reach target tissues without requiring excessive dosing. Furthermore, its metabolic stability has been evaluated using advanced analytical techniques such as LC-MS/MS and NMR spectroscopy. These studies have provided valuable insights into the compound's half-life and clearance mechanisms.

The application of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound. Docking studies have revealed that it binds effectively to key protein targets associated with various pathological conditions. For instance, its interaction with kinase enzymes has been shown to inhibit their activity, thereby potentially halting the progression of diseases like cancer.

Recent advancements in green chemistry have also influenced the synthesis pathways of this compound. Researchers are now focusing on developing environmentally friendly methods to produce CAS No. 1058482-71-5. These methods not only reduce waste but also enhance the scalability of production processes for industrial applications.

In conclusion, CAS No. 1058482-71-5, or 2-(2-methoxyphenyl)-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)acetamide, represents a significant advancement in chemical innovation. Its unique structure and diverse functional groups make it a versatile tool for addressing complex biological challenges. As research continues to uncover its full potential, this compound stands at the forefront of modern drug discovery efforts.